2-Amino-5-nitrobenzoyl chloride monohydrochloride

Core Science & Biosynthesis

Solubility of 2-Amino-5-nitrobenzoyl Chloride Hydrochloride in Organic Solvents: A Theoretical and Practical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Amino-5-nitrobenzoyl chloride hydrochloride is a key bifunctional molecule utilized in complex organic syntheses, particularly in the development of pharmaceutical intermediates. However, its utility is intrinsically linked to its solubility, a property that is not well-documented in public literature. This guide provides a comprehensive analysis of the factors governing the solubility of this compound. Due to the highly reactive nature of the acyl chloride functional group, this document emphasizes the critical interplay between dissolution and chemical reaction. We present a theoretical framework for solvent selection, predicting solubility and stability across various organic solvent classes. This is followed by a detailed, safety-oriented experimental protocol for the accurate and reliable determination of its solubility, leveraging High-Performance Liquid Chromatography (HPLC) for analysis to ensure the integrity of the solute is validated.

Introduction: A Molecule of Duality

2-Amino-5-nitrobenzoyl chloride hydrochloride presents a significant challenge in solvent selection due to its structural duality. The molecule incorporates several functional groups with competing solubility drivers:

• Benzoyl Chloride: A highly reactive acyl chloride group that is susceptible to nucleophilic attack, especially from protic solvents (e.g., alcohols, water). This reactivity often leads to solvolysis rather than simple dissolution.[1]

• Amino Hydrochloride Salt: The protonated amine (-NH3+ Cl-) introduces ionic character, favoring dissolution in polar solvents.

• Nitro Group: A strongly electron-withdrawing and polar group that contributes to the overall polarity of the molecule.

• Aromatic Ring: The benzene ring provides a nonpolar, hydrophobic backbone.

This inherent conflict between polarity and reactivity necessitates a careful, theory-driven approach to solvent selection to achieve true dissolution without chemical degradation. This guide will focus on navigating this challenge.

Theoretical Framework for Solubility and Reactivity

The principle of "like dissolves like" provides a foundational starting point, but for a reactive molecule, it must be augmented with an understanding of chemical compatibility. The solubility of 2-amino-5-nitrobenzoyl chloride hydrochloride is a balance between favorable solvent-solute interactions and the kinetic barrier to reaction.

Solvent-Solute Interactions

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): These solvents are generally poor choices. While their high polarity might seem favorable for dissolving the hydrochloride salt, they are strong nucleophiles. They will readily attack the electrophilic carbonyl carbon of the benzoyl chloride, leading to rapid decomposition into the corresponding carboxylic acid or ester.[1] This is a reaction, not dissolution.

• Polar Aprotic Solvents (e.g., Acetonitrile, Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)): This class of solvents represents the most promising candidates for achieving true solubility.

  • Acetonitrile (ACN): Offers moderate polarity and is relatively inert, making it an excellent first choice for evaluation.

  • Tetrahydrofuran (THF): A less polar ether that can dissolve a range of organic compounds. Its inertness is a key advantage.

  • DMF and DMSO: Highly polar solvents capable of dissolving many polar organic salts. However, they must be used with caution as impurities (like water) can facilitate degradation. They may also be difficult to remove during downstream processing.

• Nonpolar Solvents (e.g., Toluene, Hexanes): The significant polarity imparted by the nitro group and the hydrochloride salt makes solubility in these solvents highly unlikely.

• Halogenated Solvents (e.g., Dichloromethane (DCM), Chloroform): These solvents have intermediate polarity and are generally unreactive towards acyl chlorides. They may offer moderate solubility and are often used in reactions involving similar substrates.[2]

The decision-making process for solvent selection is visualized in the diagram below.

Caption: Solvent selection logic for 2-amino-5-nitrobenzoyl chloride HCl.

Predicted Solubility and Reactivity Profile

Based on the theoretical principles discussed, the following table provides a qualitative prediction of the compound's behavior in various organic solvents. This serves as a starting point for experimental investigation.

Solvent Class	Solvent Example	Predicted Solubility	Potential for Reaction	Rationale & Comments
Polar Protic	Methanol, Ethanol	N/A (Reacts)	High	Nucleophilic attack by the alcohol on the acyl chloride will form the methyl/ethyl ester.
Polar Protic	Water	N/A (Reacts)	High	Rapid hydrolysis to 2-amino-5-nitrobenzoic acid will occur.[1]
Polar Aprotic	Acetonitrile	Moderate to High	Low	Good balance of polarity and inertness. An excellent candidate for testing.
Polar Aprotic	Tetrahydrofuran (THF)	Low to Moderate	Low	Less polar than acetonitrile but is inert. May require gentle warming.
Polar Aprotic	N,N-Dimethylformamide (DMF)	High	Low (if anhydrous)	Excellent solvating power, but must be rigorously dried. Water contamination will cause hydrolysis.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	High	Low (if anhydrous)	Similar to DMF. Its high boiling point can make removal difficult.
Halogenated	Dichloromethane (DCM)	Low to Moderate	Low	Commonly used as a reaction solvent for acyl chlorides. Solubility may be limited.
Nonpolar	Toluene, Hexane	Very Low / Insoluble	Low	The compound's polarity is too high for effective solvation in nonpolar media.

Experimental Protocol for Solubility Determination

The accurate determination of solubility requires a robust protocol that prioritizes safety and ensures the chemical integrity of the compound. The following method is based on the established shake-flask technique, with modifications to account for the compound's reactivity.[3][4][5]

Critical Safety Precautions

• Corrosive Nature: Acyl chlorides are corrosive and lachrymatory. All handling must be performed in a certified chemical fume hood.[6]

• Personal Protective Equipment (PPE): Wear safety goggles, a face shield, a lab coat, and chemically resistant gloves (e.g., nitrile or neoprene).[7][8]

• Anhydrous & Inert Conditions: The compound reacts with moisture. All glassware must be oven-dried, and all solvents must be of high purity and anhydrous. The experiment should be conducted under an inert atmosphere (e.g., dry nitrogen or argon) to prevent hydrolysis from ambient moisture.[8]

Recommended Methodology: Modified Shake-Flask with HPLC-UV Quantification

This protocol is a self-validating system because HPLC analysis not only quantifies the dissolved compound but also confirms its identity and purity, ensuring that the measurement reflects true solubility and not a degradation product.

Materials:

• 2-Amino-5-nitrobenzoyl chloride hydrochloride

• Anhydrous organic solvents (HPLC grade or better)

• Oven-dried vials with PTFE-lined screw caps

• Orbital shaker with temperature control

• Analytical balance

• Gas-tight syringes and needles

• 0.22 µm PTFE syringe filters

• HPLC system with a UV detector and a suitable C18 column

Step-by-Step Procedure:

• Preparation:

  • Place vials in an oven at 120°C for at least 4 hours and cool in a desiccator under vacuum.

  • Purge the vials with dry nitrogen or argon before sealing.

  • Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system.

• Sample Addition:

  • Add an excess amount of 2-amino-5-nitrobenzoyl chloride hydrochloride to each vial (e.g., 10-20 mg). The key is to have visible undissolved solid at equilibrium.

  • Using a gas-tight syringe, add a precise volume of the chosen anhydrous solvent (e.g., 2.0 mL) to each vial.

• Equilibration:

  • Seal the vials tightly.

  • Place the vials in a temperature-controlled orbital shaker (e.g., at 25°C).

  • Agitate the mixture for 24 to 48 hours to ensure equilibrium is reached. Check periodically to confirm that excess solid remains.

• Sample Separation:

  • Allow the vials to stand undisturbed at the set temperature for 1-2 hours to let the solid settle.

  • Carefully draw the supernatant (the clear solution) into a gas-tight syringe.

  • Immediately pass the solution through a 0.22 µm PTFE syringe filter into a clean, dry HPLC vial. This step removes all undissolved particulates.

• Quantitative Analysis (HPLC):

  • Prepare a series of calibration standards of the compound in the chosen solvent at known concentrations.

  • Analyze the filtered saturated solution and the calibration standards by HPLC-UV. The mobile phase should be chosen to give good peak shape and retention (e.g., a gradient of acetonitrile and water with 0.1% formic or trifluoroacetic acid).

  • Monitor at a wavelength where the compound has strong absorbance (determined by a UV scan).

  • The concentration of the saturated solution is determined from the calibration curve. This concentration is the solubility of the compound in that solvent at the specified temperature.

The workflow for this experimental protocol is illustrated below.

Caption: Experimental workflow for solubility determination.

Conclusion

The solubility of 2-amino-5-nitrobenzoyl chloride hydrochloride is governed primarily by its high reactivity. A successful solubilization strategy must prioritize chemical stability over simple polarity matching. Polar protic solvents should be avoided entirely due to their reactivity with the acyl chloride group. The most viable candidates are anhydrous polar aprotic solvents, such as acetonitrile, THF, and DCM, which offer a balance of solvating power and inertness. Any experimental determination of solubility must be conducted under strict anhydrous and inert conditions. The use of a stability-indicating analytical method, such as HPLC, is not merely recommended but essential for obtaining trustworthy and accurate data. This rigorous, theory-driven approach enables researchers to confidently handle and utilize this versatile chemical intermediate in their synthetic endeavors.

References

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• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery.
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• ECHEMI. (n.d.). 2-AMINO-5-NITROBENZYLAMINE HYDROCHLORIDE Formula. Retrieved February 13, 2026.
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• PubChem. (n.d.). 2-Amino-5-nitrobenzoic acid | C7H6N2O4 | CID 12032. Retrieved February 13, 2026.
• Google Patents. (n.d.). US3203990A - 2-amino-2'-halo-5-nitro benzophenones.
• Benchchem. (n.d.). Technical Support Center: Scaling Up the Synthesis of 2-Amino-5-nitrobenzophenone. Retrieved February 13, 2026.
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An In-depth Technical Guide to 2-Amino-5-nitrobenzoyl Chloride Monohydrochloride (CAS 70935-73-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Amino-5-nitrobenzoyl Chloride Monohydrochloride (CAS 70935-73-8), a key chemical intermediate. While specific experimental data on its physical properties, such as melting point, remain limited in publicly accessible literature, this guide synthesizes available information on its chemical identity, discusses probable synthetic routes based on established organic chemistry principles, and infers its characteristics from closely related analogs. This document aims to serve as a foundational resource for researchers and professionals in drug discovery and chemical synthesis, highlighting the compound's potential applications and outlining methodologies for its further characterization.

Chemical Identity and Structure

CAS Registry Number: 70935-73-8

Chemical Name: 2-Amino-5-nitrobenzoyl chloride monohydrochloride

Molecular Formula: C₇H₅ClN₂O₃ · HCl

Molecular Weight: 237.04 g/mol

Chemical Structure:

Caption: Chemical structure of 2-Amino-5-nitrobenzoyl Chloride Monohydrochloride.

Synonyms:

• Benzoyl chloride, 2-amino-5-nitro-, hydrochloride (1:1)

Inferred Physical Properties and Expert Analysis

Property	Inferred Value/State	Rationale and Comparative Analysis
Physical State	Crystalline solid	Acyl chlorides and their hydrochloride salts are typically solids at room temperature. For instance, the related compound 2-Nitrobenzoyl chloride is a crystalline solid.
Color	Light yellow to orange	The presence of the nitro (-NO₂) and amino (-NH₂) groups on the benzene ring often imparts color to organic compounds. 2-Amino-5-nitrobenzophenone, a related derivative, is described as a light yellow to yellow to orange powder.
Melting Point	Likely high with decomposition	Due to its ionic nature as a hydrochloride salt and the presence of strong intermolecular forces (hydrogen bonding from the amino group and dipole-dipole interactions from the nitro and carbonyl groups), a high melting point is expected. It is also common for such reactive compounds to decompose upon heating. For comparison, 2-Amino-5-nitrobenzophenone has a melting point of 161-164 °C. The parent acid, 2-amino-5-nitrobenzoic acid, also has a defined melting point.
Solubility	Soluble in polar aprotic solvents, reactive with protic solvents	As an acyl chloride, it will react with protic solvents like water and alcohols. It is expected to be soluble in polar aprotic solvents such as dichloromethane, chloroform, and tetrahydrofuran, which are common solvents for reactions involving acyl chlorides.
Stability	Moisture sensitive	The benzoyl chloride functional group is highly susceptible to hydrolysis. The presence of the hydrochloride salt may offer some stability, but the compound should be handled under anhydrous conditions.

Synthesis and Reaction Mechanisms

The synthesis of 2-Amino-5-nitrobenzoyl Chloride Monohydrochloride would likely proceed from the corresponding carboxylic acid, 2-amino-5-nitrobenzoic acid.

Proposed Synthetic Pathway

Caption: Proposed synthesis of 2-Amino-5-nitrobenzoyl Chloride Monohydrochloride.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on standard procedures for the synthesis of acyl chlorides from carboxylic acids.

Materials:

• 2-Amino-5-nitrobenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous Dichloromethane (DCM) or another suitable aprotic solvent

• Dry HCl gas or a solution of HCl in a compatible solvent

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, suspend 2-amino-5-nitrobenzoic acid in anhydrous DCM.

• Chlorination: Slowly add a stoichiometric excess (typically 1.5-2 equivalents) of thionyl chloride or oxalyl chloride to the suspension at room temperature. If using oxalyl chloride, a catalytic amount of dimethylformamide (DMF) is often added.

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or by observing the cessation of gas evolution (SO₂ or CO and CO₂).

• Solvent Removal: Once the reaction is complete, allow the mixture to cool to room temperature and remove the excess chlorinating agent and solvent under reduced pressure.

• Salt Formation: Dissolve the crude 2-amino-5-nitrobenzoyl chloride in a minimal amount of a suitable anhydrous solvent and bubble dry HCl gas through the solution, or add a solution of HCl in an appropriate solvent, until precipitation is complete.

• Isolation and Purification: Collect the precipitated 2-Amino-5-nitrobenzoyl Chloride Monohydrochloride by filtration under an inert atmosphere, wash with a cold, anhydrous, non-polar solvent (e.g., hexane) to remove any non-polar impurities, and dry under vacuum.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of flame-dried glassware and anhydrous solvents is critical to prevent the hydrolysis of the highly reactive acyl chloride product back to the carboxylic acid.

• Excess Chlorinating Agent: An excess of thionyl chloride or oxalyl chloride is used to ensure the complete conversion of the carboxylic acid to the acyl chloride.

• Reflux: Heating the reaction mixture increases the reaction rate, ensuring a more efficient conversion within a reasonable timeframe.

• Inert Atmosphere for Filtration: Handling the final product under an inert atmosphere (e.g., nitrogen or argon) prevents its degradation due to atmospheric moisture.

Applications in Research and Drug Development

2-Amino-5-nitrobenzoyl Chloride Monohydrochloride is a valuable building block in organic synthesis, particularly for the preparation of various heterocyclic compounds and other complex organic molecules. The presence of three reactive sites—the amino group, the nitro group, and the acyl chloride—allows for a diverse range of chemical transformations.

• Synthesis of Benzodiazepines and other Heterocycles: The 2-aminobenzoyl scaffold is a core component of many benzodiazepines, a class of psychoactive drugs. The acyl chloride can react with various nucleophiles to initiate the formation of heterocyclic ring systems.

• Precursor for Active Pharmaceutical Ingredients (APIs): The nitro group can be reduced to an amino group, providing another site for functionalization. This versatility makes it a key intermediate in the synthesis of novel drug candidates.

• Derivatization for Structure-Activity Relationship (SAR) Studies: In drug discovery, this compound can be used to generate libraries of related molecules for SAR studies, helping to identify compounds with improved pharmacological properties.

Safety and Handling

Hazard Statements:

• Based on the reactivity of acyl chlorides, this compound is expected to be corrosive and a lachrymator.

• It will likely cause severe skin burns and eye damage.

• Inhalation may be harmful.

Precautionary Measures:

• Handle only in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Keep away from moisture and sources of ignition.

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Conclusion and Future Directions

2-Amino-5-nitrobenzoyl Chloride Monohydrochloride (CAS 70935-73-8) is a chemical intermediate with significant potential in synthetic organic chemistry and drug discovery. While specific experimental data on its physical properties is currently lacking in the public domain, its chemical reactivity and potential applications can be inferred from its structure and the properties of related compounds.

Future work should focus on the experimental determination of its physical properties, including its melting point, solubility in various solvents, and spectroscopic characterization (NMR, IR, Mass Spectrometry). A thorough investigation of its reactivity with a range of nucleophiles would further establish its utility as a versatile building block for the synthesis of novel compounds with potential therapeutic applications.

References

• PubChem. 2-Nitrobenzoyl chloride. ([Link])

Protocols & Analytical Methods

Application Notes and Protocols for the Friedel-Crafts Acylation with 2-Amino-5-nitrobenzoyl Chloride: A Multi-Step Strategy

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Challenges of a Substituted Benzoyl Chloride in Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds and the production of aromatic ketones. These ketones are pivotal intermediates in the synthesis of a vast array of pharmaceuticals and fine chemicals. This guide provides a detailed protocol for the Fried to a successful Friedel-Crafts acylation using 2-amino-5-nitrobenzoyl chloride.

The direct use of 2-amino-5-nitrobenzoyl chloride in a standard Friedel-Crafts acylation presents significant challenges. The presence of the amino group, a Lewis base, leads to the formation of a complex with the Lewis acid catalyst (e.g., aluminum chloride), deactivating it and inhibiting the reaction. Furthermore, the nitro group is strongly electron-withdrawing, which deactivates the acyl chloride and makes the formation of the reactive acylium ion more difficult.

To circumvent these issues, a multi-step synthetic strategy is employed, which involves:

• Protection of the amino group: The amino group of a suitable precursor is protected, in this case by acetylation, to prevent its interference with the Lewis acid catalyst.

• Formation of the protected acyl chloride: The protected carboxylic acid is then converted to the corresponding acyl chloride.

• Friedel-Crafts acylation: The protected acyl chloride is reacted with a suitable aromatic substrate under Friedel-Crafts conditions.

• Deprotection: The protecting group is removed to yield the final 2-amino-5-nitrobenzophenone derivative.

This application note will provide a comprehensive, step-by-step protocol for this synthetic route, along with explanations for the experimental choices, safety considerations, and expected outcomes.

Overall Synthetic Strategy

The proposed synthetic pathway commences with the readily available 2-amino-5-nitrobenzoic acid. The amino group is first protected as an acetamide, followed by conversion to the acyl chloride. This protected acyl chloride then undergoes a Friedel-Crafts acylation with a highly activated aromatic substrate, such as anisole. The final step involves the hydrolysis of the acetamide to unveil the desired 2-amino-5-nitrobenzophenone product.

Caption: Overall synthetic workflow for the Friedel-Crafts acylation.

Detailed Experimental Protocols

Part 1: Protection of the Amino Group (Acetylation)

This step involves the acetylation of 2-amino-5-nitrobenzoic acid to form 2-acetamido-5-nitrobenzoic acid. This protects the amino group from reacting with the Lewis acid in the subsequent Friedel-Crafts step.[1][2]

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
2-Amino-5-nitrobenzoic acid	182.13	9.11 g	50
Acetic Anhydride	102.09	25 mL	~265
Glacial Acetic Acid	60.05	50 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2-amino-5-nitrobenzoic acid (9.11 g, 50 mmol).

• Add glacial acetic acid (50 mL) and acetic anhydride (25 mL).

• Heat the mixture to reflux with stirring for 1 hour. The solid should dissolve upon heating.

• After 1 hour, allow the reaction mixture to cool to room temperature.

• Slowly pour the cooled reaction mixture into 200 mL of ice-cold water with vigorous stirring.

• A precipitate of 2-acetamido-5-nitrobenzoic acid will form.

• Collect the solid by vacuum filtration and wash the filter cake with cold water (3 x 50 mL).

• Dry the product in a vacuum oven at 80 °C to a constant weight.

Expected Outcome: A pale yellow to white solid. The expected yield is typically high, in the range of 90-95%.

Part 2: Formation of the Acyl Chloride

The protected carboxylic acid is converted to the more reactive acyl chloride using thionyl chloride.[3][4][5][6][7]

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
2-Acetamido-5-nitrobenzoic acid	224.16	10.1 g	45
Thionyl Chloride (SOCl₂)	118.97	15 mL (24.6 g)	~207
Toluene (anhydrous)	92.14	50 mL	-
N,N-Dimethylformamide (DMF)	73.09	2-3 drops	catalytic

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood as thionyl chloride is corrosive and toxic, and the reaction evolves HCl and SO₂ gases.[8][9][10][11]

• To a 100 mL round-bottom flask equipped with a reflux condenser and a gas outlet connected to a trap (e.g., a bubbler with aqueous NaOH solution), add 2-acetamido-5-nitrobenzoic acid (10.1 g, 45 mmol).

• Add anhydrous toluene (50 mL) and a few drops of DMF (as a catalyst).

• Slowly add thionyl chloride (15 mL) to the suspension with stirring.

• Heat the reaction mixture to reflux (approximately 80-90 °C) for 2-3 hours. The reaction can be monitored by the cessation of gas evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. The resulting crude N-acetyl-2-amino-5-nitrobenzoyl chloride can be used in the next step without further purification.

Part 3: Friedel-Crafts Acylation

The protected acyl chloride is reacted with a highly activated aromatic substrate, anisole, in the presence of aluminum chloride.[12][13][14][15]

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
N-Acetyl-2-amino-5-nitrobenzoyl chloride	242.61	~10.9 g (from previous step)	~45
Anisole	108.14	5.4 g (5.5 mL)	50
Aluminum Chloride (AlCl₃, anhydrous)	133.34	7.3 g	55
Dichloromethane (DCM, anhydrous)	84.93	100 mL	-

Procedure:

• Caution: Aluminum chloride is highly corrosive and reacts violently with water.[16][17][18][19][20] All glassware must be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• To a 250 mL three-necked round-bottom flask equipped with a dropping funnel, a magnetic stir bar, and a nitrogen inlet, add anhydrous aluminum chloride (7.3 g, 55 mmol) and anhydrous dichloromethane (50 mL).

• Cool the suspension to 0 °C in an ice bath.

• Dissolve the crude N-acetyl-2-amino-5-nitrobenzoyl chloride (~10.9 g, ~45 mmol) in anhydrous dichloromethane (50 mL) and add it to the dropping funnel.

• Add the acyl chloride solution dropwise to the stirred aluminum chloride suspension over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, add anisole (5.4 g, 50 mmol) dropwise to the reaction mixture over 15 minutes.

• Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and let the mixture warm to room temperature. Continue stirring for an additional 2-3 hours.

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing 100 g of crushed ice and 20 mL of concentrated hydrochloric acid.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash with water (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

Expected Outcome: The crude product, 2'-methoxy-5-nitro-2-acetamidobenzophenone, is expected to be a solid. It can be purified by recrystallization from ethanol.

Part 4: Deprotection (Hydrolysis of the Acetamide)

The final step is the removal of the acetyl protecting group to yield the target compound.[1][2][21]

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
2'-Methoxy-5-nitro-2-acetamidobenzophenone	314.29	(from previous step)	-
Ethanol	46.07	100 mL	-
10% Aqueous Sodium Hydroxide (NaOH)	40.00	100 mL	-
Concentrated Hydrochloric Acid (HCl)	36.46	As needed	-

Procedure:

• Dissolve the crude 2'-methoxy-5-nitro-2-acetamidobenzophenone in ethanol (100 mL) in a round-bottom flask equipped with a reflux condenser.

• Add 10% aqueous sodium hydroxide solution (100 mL).

• Heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and neutralize it by slowly adding concentrated hydrochloric acid until the pH is approximately 7.

• A precipitate of the product, (2-amino-5-nitrophenyl)(2-methoxyphenyl)methanone, will form.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

• The product can be further purified by recrystallization from a suitable solvent such as ethanol.

Expected Outcome: The final product is a solid. The purity can be assessed by melting point determination and spectroscopic methods (NMR, IR, Mass Spectrometry).

Safety and Disposal

Reagent Safety:

• 2-Amino-5-nitrobenzoic Acid: May cause skin, eye, and respiratory irritation.[22][23][24][25][26]

• Thionyl Chloride: Highly toxic and corrosive. Reacts violently with water to produce toxic gases (HCl and SO₂). Causes severe skin burns and eye damage.[8][9][10][11][27] Handle only in a fume hood with appropriate personal protective equipment (gloves, goggles, lab coat).

• Aluminum Chloride (anhydrous): Corrosive and reacts violently with water, releasing heat and HCl gas. Causes severe skin and eye burns.[16][17][18][19][20]

Disposal:

• Thionyl Chloride: Unused thionyl chloride should be neutralized cautiously by slowly adding it to a stirred, cooled solution of sodium carbonate or calcium hydroxide.[28][29] This should be done in a fume hood.

• Aluminum Chloride: Small amounts can be neutralized by slowly adding to a large volume of water with stirring and cooling. The resulting acidic solution should then be neutralized with a base (e.g., sodium bicarbonate) before disposal.

• All waste materials should be disposed of in accordance with local, state, and federal regulations.

Troubleshooting

Problem	Possible Cause	Solution
Low yield in acetylation	Incomplete reaction.	Ensure the reaction is refluxed for the specified time.
Product loss during work-up.	Ensure complete precipitation by using ice-cold water and thorough washing.
Low yield in acyl chloride formation	Incomplete reaction.	Ensure sufficient reflux time and the use of a catalytic amount of DMF.
Hydrolysis of the acyl chloride.	Use anhydrous reagents and solvents, and protect the reaction from atmospheric moisture.
Low yield in Friedel-Crafts acylation	Deactivated acyl chloride.	Use a highly activated aromatic substrate like anisole. Ensure the use of a stoichiometric amount of a potent Lewis acid like AlCl₃.
Inactive catalyst.	Use fresh, anhydrous aluminum chloride.
Low yield in deprotection	Incomplete hydrolysis.	Monitor the reaction by TLC and extend the reflux time if necessary.
Product loss during neutralization.	Carefully adjust the pH to ensure complete precipitation of the product.

Conclusion

The Friedel-Crafts acylation of aromatic compounds with 2-amino-5-nitrobenzoyl chloride is a challenging transformation that can be successfully achieved through a well-designed multi-step synthesis. The protection of the amino group is a critical step to prevent catalyst deactivation and ensure the desired reactivity. By following the detailed protocols outlined in this guide, researchers can effectively synthesize 2-amino-5-nitrobenzophenone derivatives, which are valuable intermediates in the development of new chemical entities. Careful attention to reaction conditions, reagent quality, and safety procedures is paramount for a successful outcome.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Thionyl chloride. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Aluminum Chloride. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Thionyl chloride. Retrieved from [Link]

• Redox. (2022, September 6). Safety Data Sheet Aluminium Chloride. Retrieved from [Link]

• Bionium. (n.d.). Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-nitrobenzoic acid. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Aluminium chloride. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). THIONYL CHLORIDE. Retrieved from [Link]

• Chemsrc. (2025, August 20). 2-Amino-5-nitrobenzoic acid. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of a. 2-Chloro-N-(4-nitrophenyl)-acetamide. Retrieved from [Link]

• Tadiran Batteries. (n.d.). Lithium Technical Notice. Retrieved from [Link]

• Chemchart. (n.d.). 2-Chloro-N-(4-nitrophenyl)acetamide (17329-87-2). Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. Retrieved from [Link]

• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from [Link]

• University of California, Santa Barbara. (2013, July 22). SOP 0079 - Thionyl Chloride. Retrieved from [Link]

• Frontiers. (n.d.). Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite. Retrieved from [Link]

• YouTube. (2020, October 20). Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. Retrieved from [Link]

• YouTube. (2021, August 20). Acids to Acyl Chlorides, Part 1. Retrieved from [Link]

• Google Patents. (n.d.). US3748358A - Method of purification of n-acetyl-p-aminophenol.

• YouTube. (2023, January 21). Friedel Craft's reaction of Anisole| Alkylation| Acylation| Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of N-(4 nitrophenyl) acetamide. Retrieved from [Link]

• CDN. (n.d.). N-Terminus Acetylation Protocol. Retrieved from [Link]

• CEM. (n.d.). Automated N-Terminal Acetylation. Retrieved from [Link]

• Tadiran Batteries. (2024, November 13). Lithium Thionyl Chloride Metal Batteries with Aluminum Electrolyte. Retrieved from [Link]

• Asian Journal of Organic & Medicinal Chemistry. (n.d.). 2. Retrieved from [Link]

• Google Patents. (n.d.). CN111004141A - Novel method for synthesizing Nintedanib intermediate 2-chloro-N-methyl-N- (4-nitrophenyl) acetamide.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 2-Amino-5-nitrobenzoic Acid in Chemical Synthesis. Retrieved from [Link]

• Chemistry Steps. (n.d.). SOCl2 Reaction with Carboxylic Acids. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Conversion of carboxylic acids to acid chlorides. Retrieved from [Link]

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Acid Chloride - Common Conditions. Retrieved from [Link]

• MDPI. (n.d.). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Retrieved from [Link]

• Google Patents. (n.d.). US3917695A - Preparation of N-acetyl-p-aminophenol.

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• 4. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
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• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
• 8. carlroth.com:443 [carlroth.com:443]
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Application Note: High-Yield Synthesis of 1,4-Benzodiazepine Scaffolds via Benzoyl Chloride Intermediates

Abstract & Scope

This application note details a robust, scalable protocol for the synthesis of 1,4-benzodiazepine derivatives, specifically focusing on the 2-amino-5-chlorobenzophenone intermediate derived from benzoyl chloride . While modern combinatorial methods exist, the benzoyl chloride-mediated pathway remains a cornerstone of industrial process chemistry due to reagent availability and cost-efficiency.

This guide targets medicinal chemists and process engineers, providing a self-validating workflow that bridges the gap between the classic Sternbach synthesis and modern optimization techniques. We focus on the synthesis of Nordazepam (desmethyldiazepam) as the primary exemplar, demonstrating the critical N-acylation and subsequent ring-closure mechanisms.

Mechanistic Theory

The synthesis relies on two distinct chemical phases. The use of benzoyl chloride is pivotal in Phase I , where it serves not merely as a protecting group but as the source of the pendant phenyl ring essential for the benzodiazepine pharmacophore.

Phase I: The Modified Friedel-Crafts / Rearrangement

Direct Friedel-Crafts acylation of p-chloroaniline is chemically inefficient due to amine-catalyst complexation. Therefore, this protocol utilizes a N-benzoylation followed by an acid-mediated Fries-type rearrangement .

• N-Acylation: p-Chloroaniline reacts with benzoyl chloride to form N-(4-chlorophenyl)benzamide.

• Rearrangement: Under Lewis acid catalysis (ZnCl₂ or Polyphosphoric acid), the benzoyl group migrates from the nitrogen to the ortho-carbon, yielding the 2-amino-5-chlorobenzophenone precursor.

Phase II: The "Sternbach" Cyclization

The benzophenone intermediate undergoes haloacetylation followed by ammonolysis.

• Haloacetylation: Reaction with chloroacetyl chloride creates the alpha-haloamide.

• Ring Closure: Treatment with hexamethylenetetramine (HMTA) or ammonia effects the nucleophilic attack on the alkyl halide, followed by intramolecular imine formation to close the 7-membered diazepine ring.

Experimental Protocols

Phase I: Synthesis of 2-Amino-5-chlorobenzophenone

Reagents:

• p-Chloroaniline (1.0 equiv)

• Benzoyl Chloride (1.1 equiv)

• Zinc Chloride (ZnCl₂, anhydrous) (1.5 equiv)

• Solvent: Toluene (for acylation), No solvent (melt) for rearrangement.

Step 1: N-Benzoylation

• Dissolution: Dissolve 12.75 g (100 mmol) of p-chloroaniline in 100 mL of dry toluene in a 250 mL round-bottom flask (RBF).

• Addition: Add 15.5 g (110 mmol) of benzoyl chloride dropwise over 20 minutes at room temperature.

  • Observation: A white precipitate (amine hydrochloride byproduct) may form transiently; the amide product will eventually precipitate.

• Reflux: Heat the mixture to reflux for 2 hours to ensure complete conversion.

• Isolation: Cool to 20°C. Filter the solid N-(4-chlorophenyl)benzamide. Wash with cold toluene (2 x 20 mL) and dry.

  • Checkpoint: Yield should be >90%. MP: 192–194°C.

Step 2: The Rearrangement (The Critical Step)

• Melt Fusion: Mix the dried amide (23 g, ~100 mmol) intimately with anhydrous ZnCl₂ (20 g, ~150 mmol).

• Heating: Place the mixture in an open vessel (or loosely stoppered) and heat to 200–210°C in an oil bath or heating mantle.

  • Caution: The mixture will melt and evolve HCl gas. Ensure proper ventilation.

• Duration: Maintain temperature for 2 hours. The melt will darken to a reddish-brown viscous oil.

• Hydrolysis: Cool the melt to ~80°C and carefully add 100 mL of 3N HCl. Reflux for 30 minutes to hydrolyze the zinc complex.

• Extraction: Cool to RT. Extract the aqueous mixture with Dichloromethane (DCM) (3 x 50 mL).

• Purification: Wash organic layer with 1N NaOH (to remove benzoic acid byproduct), then brine. Dry over MgSO₄ and concentrate. Recrystallize from Ethanol.[1][2]

  • Target: Yellow needles. MP: 98–100°C.

Phase II: Cyclization to Nordazepam

Reagents:

• 2-Amino-5-chlorobenzophenone (from Phase I)

• Chloroacetyl Chloride[3]

• Hexamethylenetetramine (HMTA)

• Solvent: Dichloromethane, Methanol.

Protocol

• Haloacetylation: Dissolve 11.5 g (50 mmol) of the benzophenone in 50 mL DCM. Add 6.2 g (55 mmol) chloroacetyl chloride dropwise. Add 5 mL triethylamine as a scavenger. Stir 3 hours. Wash with water, dry, and concentrate to obtain the alpha-chloroacetamido intermediate.

• The "Hexamine" Method (High Yield): Dissolve the crude intermediate in 100 mL Ethanol. Add 8.4 g (60 mmol) of Hexamethylenetetramine (HMTA) and 2.0 g NaI (catalyst).

• Reflux: Reflux for 6 hours. The HMTA forms an adduct.

• Hydrolysis/Cyclization: Add 20 mL of 3N HCl to the refluxing mixture (cleaves the HMTA adduct to the primary amine). Continue reflux for 1 hour.

• Neutralization: Cool and neutralize with aqueous Ammonia (25%) to pH 8.

• Crystallization: The product, Nordazepam, will precipitate as a white/off-white solid. Filter and recrystallize from Ethanol/Water.

Data Summary & Stoichiometry

Reagent	MW ( g/mol )	Equiv	Role	Critical Parameter
p-Chloroaniline	127.57	1.0	Starting Material	Purity >98% required
Benzoyl Chloride	140.57	1.1	Acylating Agent	Must be moisture-free
ZnCl₂ (Anhydrous)	136.30	1.5	Lewis Acid	Must be dry; hygroscopic
Chloroacetyl Chloride	112.94	1.1	Linker	Lachrymator; handle in hood
HMTA	140.19	1.2	Ammonia Source	Safer alternative to liquid NH₃

Visualized Pathways

Diagram 1: Reaction Mechanism & Pathway

This diagram illustrates the transformation from the aniline precursor to the final benzodiazepine core, highlighting the benzoyl chloride insertion.

Caption: Chemical pathway from p-chloroaniline to Nordazepam via benzoyl chloride acylation and rearrangement.

Diagram 2: Experimental Workflow & Purification

This diagram details the critical operational steps for the rearrangement phase, which is the most error-prone step.

Caption: Operational workflow for the ZnCl2-mediated rearrangement of N-benzoyl-4-chloroaniline.

Troubleshooting & Optimization (E-E-A-T)

• Low Yield in Rearrangement: If the yield of 2-amino-5-chlorobenzophenone is <50%, the temperature likely dropped below 200°C. The rearrangement has a high activation energy. Ensure the melt is homogenous.

• Impurity Profile: A common byproduct in Phase I is benzoic acid (from hydrolysis of unreacted amide). The NaOH wash in the workup is mandatory to remove this.

• Water Content: Benzoyl chloride hydrolyzes rapidly. Use fresh bottles or distill prior to use. ZnCl₂ must be fused or "anhydrous" grade; wet catalyst will hydrolyze the amide back to aniline rather than rearranging it.

• Safety Note: Benzoyl chloride is a potent lachrymator. Chloroacetyl chloride is highly toxic. All operations must occur in a functioning fume hood.

References

• Sternbach, L. H., et al. (1962). "Quinazolines and 1,4-Benzodiazepines.[3][4][5][6] VI. Haloacetamido Compounds." The Journal of Organic Chemistry, 27(11), 3788–3796.

• Sternbach, L. H., & Reeder, E. (1961). "Quinazolines and 1,4-Benzodiazepines. II. The Rearrangement of 6-Chloro-2-chloromethyl-4-phenylquinazoline 3-Oxide." The Journal of Organic Chemistry, 26(12), 4936–4941.

• BenchChem. (2025).[7] "Friedel-Crafts Acylation with Benzoyl Chloride: Technical Support & Troubleshooting." BenchChem Technical Library.

• ChemicalBook. (2024). "Process for 2-Amino-5-chlorobenzophenone Synthesis via Friedel-Crafts." ChemicalBook Protocols.

• Royal Society of Chemistry. (2013). "An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations."[8] RSC Advances.

Sources

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• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl2]3) - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Handling 2-Amino-5-Nitrobenzoyl Chloride HCl

Status: Active | Security Level: Biosafety Level 1 / Chemical Hazard High

Ticket Subject: Inert Atmosphere Handling & Stability Protocols[1]

Introduction: The "Ticking" Reagent

Welcome to the technical support hub for 2-amino-5-nitrobenzoyl chloride hydrochloride . If you are accessing this guide, you are likely experiencing yield inconsistencies, unexpected color changes, or insoluble residues.

The Core Problem: This reagent is a chemical paradox. It contains a nucleophile (amine) and a potent electrophile (acyl chloride) on the same scaffold. The hydrochloride salt (HCl) is the only thing preventing this molecule from reacting with itself to form insoluble polyamides or isatoic anhydrides.

Your Mission: Maintain the integrity of the HCl salt. If you lose the proton, you lose the reagent.

Module 1: The Stability Paradox (FAQ)

Q1: Why did my yellow solid turn orange/brown inside the glovebox?

A: This indicates dehydrohalogenation followed by self-polymerization .[1] Even in a glovebox, if the atmosphere contains trace amine vapors or if the solid is stored in a way that allows HCl gas to escape (equilibrium shift), the amine group deprotonates.

• Mechanism: The free amine (

  ) attacks the acyl chloride ( ) of a neighboring molecule.[1]

• Result: Formation of a dimer (diazocine derivative) or intractable polyamide sludge.

Q2: Can I wash this reagent to purify it?

A: Absolutely not. Contact with water or protic solvents triggers immediate hydrolysis.

• Hydrolysis:

  .[1][2]

• Consequence: The resulting 2-amino-5-nitrobenzoic acid is often less soluble in organic solvents like DCM/THF than the chloride, leading to confusing precipitates that look like product but are actually dead starting material.[1]

Visualizing the Failure Modes

The following diagram illustrates the two primary degradation pathways you must prevent.

Figure 1: The "Death Spiral" of 2-amino-5-nitrobenzoyl chloride.[1] Note that both moisture and base exposure lead to irreversible destruction of the reagent.

Module 2: Standard Operating Procedures (SOP)

Protocol A: Handling in a Glovebox (Recommended)

Environment: Nitrogen or Argon atmosphere (

ppm , ppm ).

• Vessel Prep: All reaction vials must be oven-dried (

  for hours) and brought into the antechamber while hot.

• Weighing: Do not use anti-static guns directly on the powder; the ionization can sometimes trigger surface decomposition in highly reactive nitro-compounds.

• Solvent: Use only anhydrous solvents (THF, DCM, or Dioxane) stored over molecular sieves (

  or ).

• The "Base" Rule:

  • NEVER mix the acid chloride with a base (TEA, DIPEA) before the nucleophile is present.

  • Correct Order: Dissolve Nucleophile + Base

    Add Acid Chloride solution dropwise. This ensures the acid chloride reacts with the target nucleophile faster than it reacts with itself.

Protocol B: Schlenk Line Transfer

Context: If a glovebox is unavailable, you must use positive pressure Argon.

• Gas Flow: Maintain a high flow rate of Argon during any open-neck manipulation.

• Syringe Technique:

  • Dissolve the solid in anhydrous DCM inside a sealed septum vial (under Argon).

  • Use a wide-bore needle (18G) to prevent clogging if small hydrolysis particles form.[1]

  • Transfer the solution, not the solid, to the reaction flask.

Decision Workflow

Use this logic flow to determine your handling strategy.

Figure 2: Operational decision tree for evaluating reagent quality and solvent readiness.

Module 3: Troubleshooting Desk

Symptom	Probable Cause	Corrective Action
Violent bubbling upon solvent addition	Hydrolysis. The solvent contained water, releasing HCl gas.[1]	ABORT. The experiment is compromised. Neutralize and dispose. Ensure future solvents are dried over activated sieves.
Precipitate forms immediately in DCM	Self-Polymerization. You likely added a base (Et3N/Pyridine) to the acid chloride before the nucleophile.	Filter the solid (likely polymer). If the filtrate is still active, add nucleophile immediately. Next time, reverse addition order .
Yield is < 10%	"Dead" Reagent. The HCl salt degraded during storage.	Check the melting point.[3][4][5] Pure HCl salt melts/decomposes >150°C. If it melts lower or looks gummy, buy fresh precursor and synthesize in situ using .
Solution turns deep red/black	Meisenheimer Complex? Nitro groups can form colored complexes with strong bases/nucleophiles.	This may be normal for nitro-aromatics.[1] Monitor by TLC (quench aliquot in MeOH). If the spot corresponds to the methyl ester, the reagent is still active.

Module 4: Safety & Disposal

WARNING: This compound is a lachrymator and corrosive.[6] It reacts violently with water.[7]

• Quenching Excess Reagent:

  • Do NOT pour directly into the sink or water waste.

  • Method: Dilute the reaction mixture with DCM. Slowly add a 10% solution of Methanol in Toluene . This converts the acid chloride to the stable (and safer) methyl ester.

  • Then wash with aqueous sodium bicarbonate.

• Spill Cleanup:

  • Cover with dry sand or vermiculite.

  • Scoop into a container and quench with methanol in a fume hood.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11875, 2-Nitrobenzoyl chloride. Retrieved from [Link][1]

• Organic Syntheses (1923). p-Nitrobenzoyl Chloride.[1] Org. Synth. 1923, 3,[4] 75. Retrieved from [Link]

• Varnavas, A., et al. (2000). Synthesis of new anthranilic acid dimer derivatives. Farmaco, 55(5), 369-75.[1][8] (Mechanism of dimerization).[9] Retrieved from [Link]

Sources

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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 2-Nitrobenzoyl chloride | C7H4ClNO3 | CID 11875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. download.basf.com [download.basf.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. Synthesis of new anthranilic acid dimer derivatives and their evaluation on CCK receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Solvent Selection for 2-Amino-5-Nitrobenzoyl Chloride Coupling Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for solvent selection in coupling reactions involving 2-amino-5-nitrobenzoyl chloride. Our goal is to equip you with the scientific rationale behind experimental choices to ensure robust and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary consideration when selecting a solvent for the acylation of an amine with 2-amino-5-nitrobenzoyl chloride?

The most critical factor is the high reactivity of the acyl chloride functional group. Acyl chlorides are highly susceptible to hydrolysis and alcoholysis. Therefore, the solvent must be anhydrous and aprotic to prevent the decomposition of your starting material. The use of protic solvents like water, methanol, or ethanol will lead to the formation of the corresponding carboxylic acid (2-amino-5-nitrobenzoic acid) or ester, significantly reducing the yield of your desired amide product.

Q2: Why are aprotic solvents preferred for this reaction?

Aprotic solvents lack acidic protons and therefore do not react with the acyl chloride.[1] Furthermore, polar aprotic solvents can effectively dissolve the reactants and stabilize the charged intermediates formed during the nucleophilic acyl substitution mechanism, which can enhance the reaction rate.[2] They also do not form hydrogen bonds with the amine nucleophile, leaving its lone pair of electrons fully available for the reaction.

Q3: Can I use a non-polar aprotic solvent like hexane or toluene?

While non-polar aprotic solvents will not decompose the acyl chloride, they may not be ideal choices. The starting materials, particularly the amine and the resulting amide product, may have limited solubility in non-polar solvents. Poor solubility can lead to a sluggish or incomplete reaction. However, in some cases, a non-polar solvent can be advantageous for product precipitation, simplifying purification. A solvent screening is always recommended to find the optimal balance of reactivity and solubility.

Q4: Is a base always necessary for this coupling reaction, and how does it influence solvent choice?

Yes, a base is essential. The reaction of an amine with 2-amino-5-nitrobenzoyl chloride generates one equivalent of hydrochloric acid (HCl).[3] This HCl will react with the starting amine to form an unreactive ammonium salt, effectively quenching the reaction.[4] A non-nucleophilic organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is typically added to scavenge the HCl.[5] The chosen solvent must be able to dissolve not only the reactants but also the base and the resulting ammonium salt byproduct.

Troubleshooting Common Issues

Issue 1: Low or no yield of the desired amide product.

• Possible Cause: Decomposition of 2-amino-5-nitrobenzoyl chloride due to residual moisture in the solvent or on the glassware.

  • Solution: Ensure your solvent is anhydrous. Use freshly opened bottles of anhydrous solvent or dry the solvent using appropriate methods (e.g., molecular sieves). All glassware should be oven-dried before use.

• Possible Cause: Use of a protic solvent.

  • Solution: Switch to an anhydrous, aprotic solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile (ACN).

• Possible Cause: Incomplete reaction due to poor solubility of reactants.

  • Solution: Try a more polar aprotic solvent like N,N-dimethylformamide (DMF) or perform a small-scale solvent screening to identify a more suitable medium. You can also gently warm the reaction mixture, but monitor for potential side reactions.

Issue 2: The reaction mixture is a thick, difficult-to-stir slurry.

• Possible Cause: The product amide or the hydrochloride salt of the scavenger base is precipitating out of the solution.

  • Solution: If the precipitate is the product, this can be advantageous for purification. However, if it hinders stirring, you may need to switch to a solvent in which the product is more soluble. Alternatively, a co-solvent system could be employed. For instance, adding a small amount of DMF to a reaction in DCM can improve solubility.[6]

Issue 3: Formation of multiple unexpected byproducts.

• Possible Cause: The reaction temperature is too high, leading to side reactions.

  • Solution: Perform the addition of the acyl chloride at a lower temperature (e.g., 0 °C) to control the initial exothermic reaction, then allow it to slowly warm to room temperature.

• Possible Cause: The amine starting material is reacting with the solvent (e.g., DMF at high temperatures).

  • Solution: If using a reactive solvent like DMF, maintain a lower reaction temperature. Consider alternative polar aprotic solvents like acetonitrile or dioxane.

Solvent Selection Guide

Solvent	Type	Dielectric Constant (Polarity)	Boiling Point (°C)	Suitability and Considerations
Dichloromethane (DCM)	Aprotic, Halogenated	9.1	39.6	Highly Recommended. Generally provides good solubility for a wide range of reactants. Its low boiling point makes for easy removal post-reaction. Ensure it is anhydrous.
Tetrahydrofuran (THF)	Aprotic, Ether	7.5	66	Recommended. A good general-purpose solvent for these reactions. Be cautious of peroxide formation in older bottles of THF.
Acetonitrile (ACN)	Aprotic, Nitrile	37.5	82	Recommended. A more polar option that can be beneficial for less soluble reactants. Must be anhydrous.
N,N-Dimethylformamide (DMF)	Aprotic, Amide	36.7	153	Use with Caution. Its high polarity is excellent for dissolving stubborn compounds. However, its high boiling point can make it difficult to remove. It can also participate in side reactions at elevated temperatures.
Ethyl Acetate (EtOAc)	Aprotic, Ester	6.0	77	Good Alternative. Less polar than DCM and ACN, but often a good choice. Can be prone to hydrolysis if not scrupulously dried.
Dioxane	Aprotic, Ether	2.2	101	Good Alternative. A less polar ether that can be useful, particularly if side reactions in more polar solvents are an issue.[8]

Experimental Protocols

Protocol 1: General Procedure for Amine Acylation

This protocol provides a general method for the coupling of an amine with 2-amino-5-nitrobenzoyl chloride in dichloromethane.

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equivalent) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.1 equivalents), to the stirred solution.

• Acyl Chloride Addition: In a separate flask, dissolve 2-amino-5-nitrobenzoyl chloride (1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the cooled amine solution over 15-30 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with a dilute acid solution (e.g., 1 M HCl), a saturated sodium bicarbonate (NaHCO₃) solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography as needed.

Protocol 2: Small-Scale Solvent Screening

To determine the optimal solvent for a specific amine, a parallel screening experiment is highly recommended.

• Setup: In separate, small, dry vials, place your amine (e.g., 20 mg).

• Solvent Addition: To each vial, add a different anhydrous aprotic solvent (e.g., 0.5 mL of DCM, THF, ACN, EtOAc, and DMF).

• Dissolution Check: Observe the solubility of the amine at room temperature. Note any vials where the amine does not fully dissolve.

• Reaction Initiation: To each vial, add the base (1.1 equivalents) followed by a solution of 2-amino-5-nitrobenzoyl chloride (1.0 equivalent) in the respective solvent.

• Monitoring: Stir all reactions at room temperature and monitor their progress by TLC at regular intervals (e.g., 30 min, 1 hr, 2 hr, 4 hr).

• Analysis: Compare the TLCs to identify the solvent that provides the cleanest reaction profile and the fastest conversion to the desired product. Also, observe any precipitation during the reaction.

Visualizing the Workflow

The following diagrams illustrate the decision-making process for solvent selection and the general reaction workflow.

Caption: Solvent selection workflow for the acylation reaction.

Caption: General experimental workflow for the coupling reaction.

References

• Sparkl. (n.d.). Revision Notes - Reaction of Amines with Acyl Chlorides. Retrieved from [Link]

• Sivaraj, C., & Gandhi, T. (2023). Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization. RSC Advances, 13(14), 9497-9502. [Link]

• N/A. (n.d.). Reaction Chemistry & Engineering. RSC Publishing. Retrieved from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• Sternbach, L. H. (1965). Preparation of 2-amino-5-nitro-benzophenone and derivatives thereof. U.S. Patent No. 3,215,737. Washington, DC: U.S.

• Scribd. (n.d.). Schotten–Baumann Reaction Guide. Retrieved from [Link]

• Lange, J., et al. (2021). Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor. Reaction Chemistry & Engineering, 6(9), 1596-1607. [Link]

• ResearchGate. (n.d.). Effect of solvent on the acylation reaction. Retrieved from [Link]

• Nippon Light Metal Company, Ltd. (n.d.). Fine Chemicals. Retrieved from [Link]

• Bentley, T. W., & Ebdon, D. N. (2011). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. Molecules, 16(8), 6436-6453. [Link]

• Ataman Kimya. (n.d.). BENZOYL CHLORIDE. Retrieved from [Link]

• Loehe, M., et al. (2005). Process for preparing substituted benzoyl chlorides. U.S. Patent No. 6,844,468 B2. Washington, DC: U.S.

• Clark, J. (n.d.). Reaction between acyl chlorides and amines - addition / elimination. Chemguide. Retrieved from [Link]

• Organic Chemistry Portal. (2021, February 9). Acylation of Amines, Part 1: with Acyl Halides [Video]. YouTube. [Link]

• Organic Syntheses. (n.d.). p-NITROBENZOYL CHLORIDE. Retrieved from [Link]

• Islam, S., & Khan, M. W. (2019). Synthesis, Characterization and Catalytic Activity of Melamine-Based Dendrimer Encapsulated Pd/Cu Bimetallic Nanoparticles. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(1), 1-12. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Revision Notes - Reaction of Amines with Acyl Chlorides | Nitrogen Compounds | Chemistry - 9701 | AS & A Level | Sparkl [sparkl.me]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Fine Chemicals｜Nippon Light Metal Company, Ltd. [nikkeikin.com]
• 8. Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: FTIR Spectral Analysis of 2-Amino-5-Nitrobenzoyl Chloride HCl

Content Type: Comparative Quality Assurance Guide Target Audience: Synthetic Chemists, QC Analysts, and Process Development Scientists

Executive Summary

In the synthesis of benzodiazepines and complex azo dyes, 2-amino-5-nitrobenzoyl chloride hydrochloride serves as a high-energy electrophilic intermediate. Its "performance" is defined by its reactivity: the ability to efficiently acylate nucleophiles without introducing hydroxyl impurities.

This guide compares the FTIR spectral profile of the active Acyl Chloride against its primary degradation product, 2-amino-5-nitrobenzoic acid . Because acyl chlorides are moisture-sensitive, the primary challenge is distinguishing the intact reactive species from the hydrolyzed "dead" material.

Key Takeaway: The presence of a high-frequency carbonyl stretch (

) and the absence of a broad hydroxyl trough are the definitive "Go/No-Go" signals for process viability.

Comparative Spectral Analysis: Chloride vs. Acid[1][2][3][4]

The "alternative" in this context is the hydrolyzed impurity. A high-performance batch of 2-amino-5-nitrobenzoyl chloride HCl must be spectrally distinct from its precursor/degradation product.

The Mechanism of Differentiation

The substitution of the hydroxyl group (-OH) with a chlorine atom (-Cl) significantly alters the vibrational frequency of the carbonyl group due to the inductive effect . Chlorine, being more electronegative and having poor orbital overlap with carbon (3p-2p mismatch), withdraws electron density, shortening the C=O bond and increasing its force constant.

Table 1: Critical Frequency Comparison

Functional Group	Mode	Target: Acyl Chloride (HCl Salt)	Alternative: Carboxylic Acid (Impurity)	Performance Implication
Carbonyl (C=O)	Stretching	1785 – 1750 cm⁻¹ (Strong, Sharp)	1730 – 1680 cm⁻¹ (Strong)	Primary Indicator. High shift confirms reactive acyl chloride is present.
Hydroxyl (O-H)	Stretching	Absent	3300 – 2500 cm⁻¹ (Very Broad)	Purity Check. Presence indicates hydrolysis (moisture contamination).
Amine ( )	Stretching	3100 – 2600 cm⁻¹ (Broad, multiple bands)	3100 – 2600 cm⁻¹ (Broad)	Salt Confirmation. Overlaps with OH in the acid, making C=O the only reliable discriminator.
Nitro ( )	Asym. Stretch	1550 – 1500 cm⁻¹	1550 – 1500 cm⁻¹	Identity Check. Confirms the core aromatic scaffold is intact.
C-Cl	Stretching	800 – 600 cm⁻¹	Absent	Secondary Indicator. Often obscured by aromatic ring bends; less reliable than C=O.

Note on Amine Salts: Since the molecule is an HCl salt, the amine exists as

. This causes the N-H stretching region to broaden significantly and shift to lower wavenumbers compared to the free base, often creating a "continuum" absorption between 3000 and 2500 cm⁻¹.

Experimental Protocol: The "Zero-Moisture" Workflow

Standard FTIR protocols often fail with acyl chlorides because atmospheric moisture hydrolyzes the sample during measurement, yielding a false negative (spectrum of the acid). This self-validating protocol minimizes exposure.

Method: Rapid ATR (Attenuated Total Reflectance)

Prerequisites:

• FTIR Spectrometer with Diamond or ZnSe ATR crystal.[1]

• Nitrogen purge system (highly recommended).

• Desiccated sampling spatula.

Step-by-Step Protocol:

• System Blanking:

  • Clean the ATR crystal with dry acetone.

  • Collect a background spectrum immediately before sampling to account for atmospheric water vapor.

  • Validation: The background should show minimal noise in the

    region.

• Sample Preparation (The "Sandwich" Technique):

  • Do not grind the sample in an open mortar (high surface area = rapid hydrolysis).

  • Take a small aliquot of the solid 2-amino-5-nitrobenzoyl chloride HCl.

  • Place it on the crystal and immediately cover it with the pressure clamp.

  • Tip: If the sample is extremely sensitive, cover the powder with a drop of dry Nujol (mineral oil) before applying pressure to create a barrier against air.

• Acquisition:

  • Scan Range: 4000 – 600 cm⁻¹.[2]

  • Resolution: 4 cm⁻¹.

  • Scans: 16 (Keep scan count low to minimize time-dependent hydrolysis).

• Post-Run Validation:

  • Check for the "Hydrolysis Creep": If the peak at

    grows relative to during sequential scans, the sample is degrading on the crystal. Use the first scan only.

Decision Logic & Workflow Visualization

The following diagram illustrates the Quality Assurance decision tree based on spectral data.

Caption: QC Decision Tree. The shift of the Carbonyl band is the primary determinant of chemical activity.

Detailed Band Interpretation

The Carbonyl Region ( )

This is the "Business End" of the spectrum.

• The Target (Chloride): Expect a band near 1770 cm⁻¹ . It may appear as a doublet (Fermi resonance) or have a shoulder. This high frequency is due to the electron-withdrawing chlorine atom increasing the bond order of the carbonyl.

• The Impurity (Acid): If you see a strong band at 1690 cm⁻¹ , the chlorine has been lost. If you see both peaks, your purity is compromised (partial hydrolysis).

The Ammonium Region ( )[5]

• The Target (Amine Salt): Primary amine salts (

  ) show a strong, broad absorption characterized by multiple sub-bands (combination bands) often extending down to 2500 cm⁻¹. This is normal and does not indicate failure.

• Differentiation: The key is the shape. The carboxylic acid O-H stretch is also in this region but is typically smoother and more intense, often centering broadly around 3000 cm⁻¹.[3] Because of this overlap, never rely on the 3000 cm⁻¹ region alone ; it must be cross-referenced with the C=O shift.

The Nitro Group ( )

• Asymmetric Stretch:

  .

• Symmetric Stretch:

  .

• These bands confirm the presence of the 5-nitro substituent. They should remain relatively unchanged between the acid and the chloride, serving as an internal standard for normalization if you are performing quantitative subtraction.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for functional group frequency shifts).

• BenchChem. (2025).[1][4][5][6] Spectroscopic Profile of 2-Amino-5-nitrobenzoic Acid: A Technical Guide. Link (Provides baseline data for the hydrolysis product).

• Sandorfy, C. (1960).[7] Hydrogen Bonding in the Amine Hydrohalides: The Infrared Spectrum from 4000 to 2200 cm⁻¹. Canadian Journal of Chemistry.[7] Link (Authoritative source for amine salt spectral bands).

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. (Reference for Acyl Chloride vs Acid shifts).

• Thermo Fisher Scientific. Mixed vs. Pure: How FTIR can assess enantiomers of amino acid samples. Link (General methodology for amino acid salt handling).

Sources

• 1. benchchem.com [benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]

Chromatographic Fidelity: Distinguishing Acid Chlorides from Carboxylic Acids via In-Situ Derivatization

Executive Summary For drug development professionals and synthetic chemists, the conversion of a carboxylic acid to an acid chloride is a routine yet critical activation step. However, monitoring this reaction via Thin Layer Chromatography (TLC) presents a unique analytical paradox: acid chlorides are inherently unstable on standard silica stationary phases. Direct spotting often yields a "false negative," where the labile acid chloride hydrolyzes back to the starting material during the run, leading to the erroneous conclusion that no reaction has occurred.[1]

This guide details the "Mini-Workup" Derivatization Protocol , the industry-standard method for accurately monitoring acyl chloride formation. By chemically stabilizing the intermediate before it touches the plate, researchers can achieve unambiguous resolution between starting material and product.

The Mechanistic Conflict: Why Direct TLC Fails[2]

To understand why standard protocols fail, one must analyze the interaction between the analyte and the stationary phase. Silica gel (

) is not an inert surface; it is acidic and, unless stored under rigorous conditions, hygroscopic (containing adsorbed water).

When a highly reactive acid chloride (

) is spotted directly onto silica:

• Hydrolysis: The adsorbed water on the silica attacks the electrophilic carbonyl.

• Reversion: The acid chloride reverts to the carboxylic acid (

  ) and .

• The Artifact: The developed spot corresponds to the

  of the carboxylic acid, not the acid chloride.

Mechanistic Visualization

The following diagram illustrates the failure mode of direct spotting versus the success of the methanol quench method.

Figure 1: Comparative pathways of Acid Chloride analysis. Direct spotting leads to hydrolysis (red), while methanol quenching locks the species as a stable ester (green).

The Solution: In-Situ Derivatization (The "Mini-Workup")

The only reliable way to monitor this reaction is to convert the unstable acid chloride into a stable surrogate marker—typically a methyl ester —immediately prior to analysis.

The Chemical Logic

• Carboxylic Acid (

  ): High polarity, H-bond donor. Often streaks or stays at the baseline.

• Methyl Ester (

  ): Lower polarity, no H-bond donor. Moves higher up the plate (Higher ).

If the reaction is complete, the "quenched" sample will show only the methyl ester spot. If starting material remains, you will see two distinct spots: the unreacted acid and the methyl ester.

Experimental Protocol

This protocol serves as a self-validating system. By co-spotting the starting material, you create an internal reference standard.

Materials

• Quench Vial: A small GC vial or test tube containing ~0.5 mL of dry Methanol (MeOH).

• TLC Plate: Silica Gel 60

  .[2]

• Micropipettes/Capillaries.

Step-by-Step Workflow

Figure 2: The "Mini-Workup" operational workflow ensuring sample stability prior to chromatographic separation.

Detailed Steps:

• Prepare the Standard: Dissolve a small amount of the starting Carboxylic Acid in MeOH or EtOAc. Spot this in Lane 1 .

• The Quench: Take a capillary tube, dip it into your reaction mixture (Acid Chloride), and immediately plunge it into a vial containing dry Methanol. Shake gently.

  • Note: If the acid chloride is sterically hindered, add 1 drop of pyridine to the methanol vial to catalyze the esterification.

• The Spot: Spot the methanolic solution in Lane 3 .

• The Co-Spot: Spot both the Standard and the Quenched solution in Lane 2 to detect overlapping spots.

• Elute: Run the plate in a standard solvent system (e.g., 30% EtOAc in Hexanes).

Data Interpretation & Expected Results

The following table outlines how to interpret the

(Retardation Factor) shifts.

Species	Polarity	Interaction with Silica	Relative	Appearance
Carboxylic Acid (SM)	High	Strong (H-bonding)	Low	Often streaks/tails; may stick to baseline.
Acid Chloride	N/A	Reacts (Hydrolysis)	N/A	Do not analyze directly.
Methyl Ester (Product)	Moderate	Weak (Dipole-Dipole)	High	Sharp, distinct spot.

Decision Logic

• Scenario A (Incomplete): You see two spots in the "Quench" lane. One aligns with the SM (Acid), one is higher (Ester).[3]

  Continue reaction.

• Scenario B (Complete): You see only the higher running spot (Ester) in the "Quench" lane. The SM spot is absent.[4]

  Proceed to workup.

• Scenario C (False Negative): You see only the SM spot in the "Quench" lane.

  Check reagents (wet SOCl2?) or add pyridine to the quench vial to ensure the ester actually formed.

References

• Reich, H. J. (n.d.). TLC - Thin Layer Chromatography: Reaction Monitoring. University of Wisconsin-Madison / Not Voodoo. Retrieved from [Link]

• Leonard, J., Lygo, B., & Procter, G. (2013). Advanced Practical Organic Chemistry (3rd ed.). CRC Press.

• Washington State University. (n.d.). Monitoring Reactions by TLC. Department of Chemistry. Retrieved from [Link]

• Mendelovici, M. (n.d.). Acyl chloride on TLC - Discussion. ScienceMadness. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]

Comparative Guide: Titration Protocols for Chloride Determination in Benzoyl-Derivative Salts

Topic: Comparative Guide: Titration Methods for Chloride Content in Benzoyl-Derivative Salts Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In pharmaceutical development, the precise quantitation of chloride content in benzoyl-derivative salts (e.g., Benzalkonium Chloride , Benzoylcholine Chloride , or hydrolyzable chloride in Benzoyl Chloride reagent) is critical for stoichiometry confirmation and purity assay. While traditional colorimetric methods exist, modern pharmaceutical quality control (QC) demands higher precision and automation.

This guide objectively compares the industry-standard Potentiometric Argentometric Titration against traditional Volhard Titration and modern Ion Chromatography (IC) . We provide a validated, step-by-step protocol for the potentiometric method, addressing specific challenges such as micelle formation in high-molecular-weight organic salts.

Part 1: Method Comparison & Selection

For benzoyl-derivative salts, the choice of method depends on sample matrix, required precision, and throughput.

Comparative Analysis Table

Feature	Potentiometric Titration (AgNO₃)	Volhard Method (Back-Titration)	Ion Chromatography (IC)
Principle	Direct precipitation of Cl⁻ with Ag⁺; endpoint detected via potential change (mV).	Excess Ag⁺ added; unreacted Ag⁺ back-titrated with KSCN (Colorimetric).	Separation of ions based on affinity to ion-exchange resin; conductivity detection.
Precision (RSD)	High (< 0.5%)	Moderate (1.0 - 2.0%)	High (< 1.0%)
LOD (Limit of Detection)	~1-5 ppm	~50 ppm	< 0.1 ppm
Matrix Tolerance	Excellent (Unaffected by sample color/turbidity).	Poor (Colored samples obscure Fe³⁺ indicator endpoint).	Moderate (Requires filtration; organics can foul columns).
Interferences	Br⁻, I⁻ (can be resolved with specific electrodes).	Other halides, oxidizing agents.	Co-eluting organic anions.
Throughput	High (Automated systems available).	Low (Manual, multi-step).	Moderate (Run time ~15-30 min/sample).
Best Use Case	QC Release Testing, Routine Assay.	Educational/Rough estimation.	Trace impurity analysis.

Expert Insight: Why Potentiometry is the "Gold Standard"

While Ion Chromatography offers superior sensitivity for trace analysis, Potentiometric Titration remains the preferred method for assay (content determination) of benzoyl salts.

• Solubility & Micelles: Organic salts like Benzalkonium Chloride form micelles in water, which can entrap chloride ions, leading to low bias. Potentiometric methods allow the use of organic solvents (e.g., acetic acid, ethanol) to break micelles, which is incompatible with standard IC columns.

• Color Independence: Benzoyl derivatives often degrade into yellow/brown colored solutions. This renders the visual endpoint of the Volhard method (red ferric thiocyanate complex) subjective and unreliable. Potentiometry relies on electrochemical potential, ignoring optical interferences.

Part 2: Validated Experimental Protocol

Method: Potentiometric Argentometric Titration

Applicability: Benzalkonium Chloride, Benzoylcholine Chloride, and Hydrolyzable Chloride in Benzoyl Chloride.

• Titrator: Automated Potentiometric Titrator (e.g., Metrohm, Mettler Toledo).

• Electrode: Silver Ring Electrode (Ag) or Ag/AgCl combined electrode.[1]

  • Note: Coat the Ag electrode with AgCl or Ag₂S if drift occurs.

• Titrant: 0.1 N Silver Nitrate (

  ), standardized.[1][2][3]

• Solvent System:

  • Distilled Water (High purity).

  • Glacial Acetic Acid (Crucial for solubilizing organic moieties).

  • Polyvinyl Alcohol (PVA) Solution (0.5%): Dispersing agent to prevent AgCl precipitate from agglomerating and trapping unreacted ions.

• Ionic Strength Adjuster (ISA): 2M

  (Acidification prevents carbonate interference).

• For Solid Salts (e.g., Benzoylcholine Cl): Dissolve directly in water/acetic acid.

• For Liquid Reagents (Benzoyl Chloride): Must undergo Hydrolysis first.

  • Reaction:

  • Step: Weigh sample

    Add 1N NaOH Heat to hydrolyze Neutralize with Titrate.

• System Check: Rinse electrode with deionized water. Ensure electrolyte fill level is sufficient.[4]

• Weighing: Accurately weigh 150–200 mg of the benzoyl salt sample into a 150 mL titration beaker.

• Dissolution:

  • Add 50 mL Deionized Water.[1]

  • Add 5 mL Glacial Acetic Acid . (Enhances solubility of the organic cation).

  • Critical Step: Add 1 mL 0.5% PVA Solution .[2][5] (Prevents AgCl clumping).[2][5]

• Acidification: Add 1 mL 2M

  .

• Titration:

  • Immerse the Ag electrode and stirrer.

  • Titrate with 0.1 N AgNO₃ using "Dynamic Equivalence Point" (DET) mode.

  • Parameter Settings:

    • Signal Drift: 50 mV/min.

    • Min Increment: 0.05 mL.

    • Max Increment: 0.5 mL.[6]

• Calculation:

  Where:
  • = Volume of AgNO₃ (mL)
  • = Normality of AgNO₃
  • = Weight of sample (g)

Part 3: Scientific Logic & Visualization

Mechanistic Workflow

The following diagram illustrates the decision logic for handling different benzoyl-derivative matrices to ensure accurate chloride liberation before titration.

Caption: Decision tree for sample preparation of benzoyl derivatives, distinguishing between covalent hydrolysis requirements and ionic micelle disruption.

Troubleshooting & Self-Validation

• Noisy Signal: If the mV signal is unstable, the AgCl coating on the electrode may be stripped. Remedy: Re-anodize the electrode in 1M HCl.

• Low Recovery: In high-fatty-chain salts (e.g., Benzalkonium), AgCl precipitates can trap unreacted Cl⁻. Remedy: Increase PVA concentration or use 50:50 Methanol:Water solvent.

• Blank Correction: Always perform a blank titration on the solvent mixture (Acetic Acid + Water + Nitric Acid). Traces of chloride in reagents can bias results by 0.1–0.2%.

References

• Xylem Analytics. Titration of Chloride - Application Note. Retrieved from [Link]

• Beljaars, P. R., & Horwitz, W. (1985). Comparison of the Volhard and Potentiometric Methods for the Determination of Chloride in Meat Products. Journal of AOAC INTERNATIONAL.[7] Retrieved from [Link]

• American Chemical Society (ACS). Benzoyl Chloride - ACS Reagent Chemicals. (Method for Assay via Hydrolysis). Retrieved from [Link]

• University of Canterbury. Determination of Chloride Ion Concentration by Titration (Volhard's Method). Retrieved from [Link]

Sources

• 1. metrohm.com [metrohm.com]
• 2. ysi.com [ysi.com]
• 3. canterbury.ac.nz [canterbury.ac.nz]
• 4. canterbury.ac.nz [canterbury.ac.nz]
• 5. xylemanalytics.com [xylemanalytics.com]
• 6. sumertek.com [sumertek.com]
• 7. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Amino-5-nitrobenzoyl Chloride Monohydrochloride

For researchers, scientists, and drug development professionals, the integrity of your work is intrinsically linked to the safety and precision of your laboratory practices. Handling highly reactive compounds like 2-Amino-5-nitrobenzoyl chloride monohydrochloride demands not only a thorough understanding of their chemical properties but also a meticulous approach to their disposal. This guide provides a detailed, step-by-step protocol for the safe and effective neutralization and disposal of this compound, ensuring the safety of laboratory personnel and compliance with environmental regulations.

The primary hazard associated with 2-Amino-5-nitrobenzoyl chloride monohydrochloride stems from its acyl chloride functional group. Acyl chlorides are notoriously reactive, particularly with water and other nucleophiles. Contact with moisture, including atmospheric humidity, can lead to a vigorous reaction that liberates corrosive and toxic hydrogen chloride (HCl) gas.[1][2][3] This reactivity underscores the necessity of a carefully controlled disposal procedure.

Core Principles of Disposal: Neutralization of Reactivity

The fundamental principle for the safe disposal of 2-Amino-5-nitrobenzoyl chloride monohydrochloride is the controlled quenching of its reactivity. This is achieved by slowly reacting the acyl chloride with a suitable nucleophile under controlled conditions to yield less hazardous products. The amino and nitro groups on the benzoyl ring, while contributing to the overall chemical properties, are of secondary concern for the immediate reactivity during disposal.

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, where the successful completion of each step ensures the safe progression to the next.

Personal Protective Equipment (PPE) and Engineering Controls

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate PPE. The corrosive nature of this compound and its reaction byproducts necessitates robust protection.[4][5]

• Eye Protection: Wear chemical safety goggles and a face shield.[5]

• Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.

• Body Protection: A lab coat is mandatory. For larger quantities, a chemically resistant apron or suit is recommended.

• Respiratory Protection: All handling and disposal steps must be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors, especially the HCl gas produced during neutralization.[4][6]

Preparation of the Neutralization Solution

The choice of neutralization agent is critical. A basic solution will effectively neutralize the acyl chloride and the resulting HCl. A solution of sodium bicarbonate or sodium hydroxide is recommended.

• For Small Quantities (<1g): Prepare a 5-10% aqueous solution of sodium bicarbonate. This provides a weakly basic medium that will control the reaction rate and neutralize the generated acid.

• For Larger Quantities (>1g): A dilute solution of sodium hydroxide (e.g., 1-2 M) can be used. However, the addition of the acyl chloride must be extremely slow and controlled due to the higher reactivity and exothermicity of the reaction.

Parameter	Value	Rationale
Neutralizing Agent	5-10% Sodium Bicarbonate or 1-2 M Sodium Hydroxide	Effectively neutralizes the acyl chloride and acidic byproducts.
Solvent	Water	Acts as the reaction medium and helps to dissipate heat.
Reaction Temperature	Maintained at room temperature with ice bath cooling	Controls the exothermic reaction to prevent splashing and uncontrolled gas evolution.

The Neutralization Procedure

This is the most critical phase of the disposal process and must be performed with utmost care and attention.

• Initial Setup: Place a beaker containing the chosen neutralization solution on a magnetic stir plate within the chemical fume hood. Begin gentle stirring. Have an ice bath readily available.

• Slow Addition: Carefully and slowly add the 2-Amino-5-nitrobenzoyl chloride monohydrochloride to the stirred basic solution in small portions.

• Observation and Control: Effervescence (release of carbon dioxide if using bicarbonate) and heat generation will occur. Monitor the reaction closely. If the reaction becomes too vigorous or the temperature rises significantly, pause the addition and cool the beaker in an ice bath.

• Complete Reaction: Once all the compound has been added, continue stirring the solution for at least one hour to ensure the reaction is complete.

• pH Verification: After the reaction has subsided, check the pH of the solution using pH paper or a calibrated pH meter. The final pH should be neutral or slightly basic (pH 7-9). If the solution is still acidic, add more of the basic solution until the target pH is reached.

Final Waste Disposal

Once the 2-Amino-5-nitrobenzoyl chloride monohydrochloride has been successfully neutralized, the resulting aqueous solution can be disposed of.

• Consult Local Regulations: Before proceeding, consult your institution's Environmental Health & Safety (EHS) office for specific guidelines on the disposal of aqueous chemical waste.[7][8]

• Waste Collection: The neutralized solution should be transferred to a properly labeled hazardous waste container. The label should include the full chemical names of the contents.[8][9] Do not mix this waste with other incompatible waste streams, such as organic solvents.[7]

• Container Handling: Store the waste container in a designated satellite accumulation area until it is collected by trained EHS personnel for final disposal.[8]

Visualizing the Disposal Workflow

The following diagram illustrates the logical progression of the disposal procedure, emphasizing the critical decision points and safety measures.

Caption: Workflow for the safe disposal of 2-Amino-5-nitrobenzoyl chloride monohydrochloride.

Conclusion

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. By following this detailed protocol for the disposal of 2-Amino-5-nitrobenzoyl chloride monohydrochloride, you can effectively mitigate the risks associated with this reactive compound. Always prioritize safety, adhere to institutional guidelines, and when in doubt, consult with your EHS department.

References

• JoVE. (2017).
• Sigma-Aldrich. (2025).
• Acros Organics. (2025).
• LabXchange. (2022). How To: Lab Waste. YouTube.
• Washington State Department of Health. (2023). School Science Safety | Disposal of Hazardous Waste. YouTube.
• Santa Cruz Biotechnology, Inc. (2020). Safety Data Sheet - 2-Fluoro-5-nitrobenzoyl chloride.
• PubChem. 2-Nitrobenzoyl chloride.
• Fisher Scientific. (2025).
• UTL Chemistry USF. (2023). Guide to Chemical Waste Disposal in Chemistry Lab (USF). YouTube.
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